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Introduction
Extracellular nucleotides, such as adenosine triphosphate (ATP), are crucial signaling

molecules that mediate a wide range of physiological and pathological processes through the

activation of purinergic receptors.[1] The P2X receptor family, a group of ligand-gated ion

channels, plays a significant role in these signaling pathways. Among its subtypes, the P2X4

receptor has emerged as a key player in neuroinflammation, chronic pain, and immune

responses.[2][3] This technical guide provides an in-depth overview of NP-1815-PX sodium, a

potent and selective antagonist of the P2X4 receptor, as a tool compound for studying

purinergic signaling.[3][4][5][6][7][8][9][10][11][12][13][14][15][16][17]

NP-1815-PX sodium offers researchers a valuable tool to dissect the intricate role of the P2X4

receptor in various biological systems. Its high selectivity allows for the specific interrogation of

P2X4-mediated pathways, minimizing off-target effects.[18] This guide will detail its

pharmacological properties, provide comprehensive experimental protocols for its use in both in

vitro and in vivo models, and illustrate the key signaling pathways it modulates.

Pharmacological Profile of NP-1815-PX Sodium
NP-1815-PX is a potent and selective antagonist of the P2X4 receptor.[18] Its selectivity has

been characterized across various P2X receptor subtypes, making it a reliable tool for isolating

the function of the P2X4 receptor.
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Quantitative Data: Receptor Antagonist Activity
The following table summarizes the inhibitory activity of NP-1815-PX against a range of human

(h) and rat (r) P2X receptors. The data is presented as IC50 values, which represent the

concentration of the antagonist required to inhibit 50% of the receptor's response to an agonist.

Receptor Subtype Species IC50 (μM) Reference

P2X4R Human 0.26 [18]

P2X1R Human >30 [18]

P2X2R Human 7.3 [18]

P2X2/3R Human >30 [18]

P2X3R Rat >30 [18]

P2X7R Human >30 [18]

Signaling Pathways Modulated by NP-1815-PX
Sodium
NP-1815-PX, by antagonizing the P2X4 receptor, allows for the investigation of its downstream

signaling cascades. The P2X4 receptor is a non-selective cation channel with high permeability

to Ca²⁺.[19] Its activation by ATP leads to an influx of Na⁺ and Ca²⁺, resulting in membrane

depolarization and the initiation of various intracellular signaling events.[20]

P2X4 Receptor-Mediated Signaling in Microglia
In microglia, the activation of the P2X4 receptor is a critical step in the response to neuronal

injury and inflammation. The influx of Ca²⁺ through the P2X4 channel activates downstream

pathways, including the p38 MAPK pathway, which leads to the synthesis and release of brain-

derived neurotrophic factor (BDNF).[20] BDNF, in turn, acts on neurons to modulate synaptic

plasticity and can contribute to chronic pain states.[20][21]
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P2X4 signaling in microglia.

P2X4 Receptor and NLRP3 Inflammasome Activation
Recent studies have implicated the P2X4 receptor in the activation of the NLRP3

inflammasome, a key component of the innate immune system.[7][22][23][24][25] The influx of

ions following P2X4 activation can act as a trigger for the assembly of the NLRP3

inflammasome complex, leading to the activation of caspase-1 and the subsequent maturation

and release of pro-inflammatory cytokines such as IL-1β and IL-18.[7][22][23][24][25] NP-1815-

PX can be utilized to investigate the specific contribution of P2X4 to this process.[3][6][8]
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P2X4 and NLRP3 inflammasome.

Experimental Protocols
The following protocols provide detailed methodologies for the use of NP-1815-PX sodium in

key experimental models.
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In Vitro Experiment: Calcium Imaging Assay in Cell
Lines
This protocol describes the use of a fluorescent calcium indicator to measure changes in

intracellular calcium concentration in response to P2X4 receptor activation and its inhibition by

NP-1815-PX.

Materials:

HEK293 cells stably expressing the human P2X4 receptor

Cell culture medium (e.g., DMEM with 10% FBS)

96-well black, clear-bottom microplates

Fura-2 AM or Fluo-4 AM calcium indicator dye

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS)

NP-1815-PX sodium

ATP (agonist)

Fluorescence microplate reader or fluorescence microscope

Procedure:

Cell Culture: Seed HEK293-hP2X4R cells into a 96-well black, clear-bottom plate at a

suitable density to achieve a confluent monolayer on the day of the experiment. Culture

overnight at 37°C in a 5% CO₂ incubator.

Dye Loading:

Prepare a loading buffer containing 5 µM Fura-2 AM or Fluo-4 AM and 0.02% Pluronic F-

127 in HBSS.
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Remove the culture medium from the cells and wash once with HBSS.

Add 100 µL of the loading buffer to each well and incubate for 30-60 minutes at 37°C in

the dark.

After incubation, wash the cells twice with HBSS to remove excess dye. Add 100 µL of

HBSS to each well.

Compound Incubation:

Prepare serial dilutions of NP-1815-PX sodium in HBSS.

Add the desired concentrations of NP-1815-PX sodium to the wells and incubate for 15-

30 minutes at room temperature. Include a vehicle control (HBSS).

Measurement of Calcium Response:

Set the fluorescence plate reader to measure fluorescence at the appropriate excitation

and emission wavelengths for the chosen dye (e.g., for Fura-2, ratiometric imaging at

340/380 nm excitation and 510 nm emission; for Fluo-4, excitation at 494 nm and

emission at 516 nm).

Establish a baseline fluorescence reading for each well.

Add a solution of ATP (agonist) to each well to achieve the desired final concentration

(e.g., 1-10 µM).

Immediately begin recording the fluorescence intensity over time.

Data Analysis:

Calculate the change in fluorescence intensity (or the ratio of fluorescence at different

wavelengths for ratiometric dyes) in response to ATP stimulation.

Normalize the data to the baseline fluorescence.

Plot the concentration-response curve for NP-1815-PX sodium to determine its IC50

value.
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Data Analysis

Induce colitis in rats
with intrarectal DNBS

Administer NP-1815-PX,
vehicle, or positive control

orally for 6 days

Monitor clinical signs daily
(body weight, stool, etc.)

Euthanize and dissect colon
at the end of treatment

Perform macroscopic and
histological scoring of damage

Measure pro-inflammatory
cytokine levels in colonic tissue

Analyze and compare
treatment groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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